Cas no 64984-11-8 (2-(4-chlorophenyl)ethene-1-sulfonamide)

• Product Name: 2-(4-chlorophenyl)ethene-1-sulfonamide
• CAS No: 64984-11-8
• MF: C₈H₈ClNO₂S
• MW: 217.672619819641
• CID: 409555
• PubChem ID: 6212331
• Update Time: 2025-06-13

2-(4-chlorophenyl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethenesulfonamide, 2-(4-chlorophenyl)-, (1E)-
• 2-(4-chlorophenyl)ethenesulfonamide
• 2-(4-chlorophenyl)ethene-1-sulfonamide
• 64984-11-8
• DTXSID20406545
• AKOS026730713

• Inchi： 1S/C8H8ClNO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-6H,(H2,10,11,12)
• InChI Key： WDNJYXIESUMYHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CS(N)(=O)=O

Computed Properties

• Exact Mass: 216.99654
• Monoisotopic Mass: 216.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-chlorophenyl)ethene-1-sulfonamide

Introduction to 2-(4-chlorophenyl)ethene-1-sulfonamide (CAS No. 64984-11-8) in Modern Chemical and Pharmaceutical Research

2-(4-chlorophenyl)ethene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 64984-11-8, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a sulfonamide functional group attached to a vinyl-substituted benzene ring, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The presence of a chloro substituent on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The sulfonamide moiety is well-known for its role as a pharmacophore in medicinal chemistry, contributing to the bioactivity of numerous therapeutic agents. The structural motif of 2-(4-chlorophenyl)ethene-1-sulfonamide combines the electron-withdrawing effect of the sulfonamide group with the π-conjugation system of the ethene and aromatic ring, which can influence its electronic properties and interactions with biological targets. This compound has been explored in various contexts, including as a precursor in the synthesis of more complex molecules and as a potential lead compound in the development of new drugs.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of sulfonamide derivatives. Studies have demonstrated that molecular modeling techniques can be effectively employed to screen large libraries of compounds, including 2-(4-chlorophenyl)ethene-1-sulfonamide, for their potential interactions with biological receptors. These approaches have enabled researchers to identify promising candidates for further experimental validation, streamlining the drug discovery process.

One notable application of 2-(4-chlorophenyl)ethene-1-sulfonamide is in the development of novel antimicrobial agents. The sulfonamide group is known to disrupt bacterial cell wall synthesis and metabolic pathways, making it a cornerstone in antibiotic therapy. The chloro-substituted benzene ring enhances the compound's ability to interact with bacterial enzymes, improving its efficacy against resistant strains. Recent research has highlighted the potential of this compound as a scaffold for designing next-generation antibiotics capable of overcoming existing resistance mechanisms.

Additionally, 2-(4-chlorophenyl)ethene-1-sulfonamide has been investigated for its role in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the ethene and aromatic ring allows for efficient charge transport, which is crucial for applications in electronic devices. Researchers have explored modifications to this core structure to optimize its electronic properties, leading to advancements in flexible electronics and display technologies.

The synthesis of 2-(4-chlorophenyl)ethene-1-sulfonamide involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps include chlorination of a benzene derivative followed by reaction with malonic acid derivatives or other sulfonating agents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for scaling up production while adhering to environmental regulations.

In conclusion, 2-(4-chlorophenyl)ethene-1-sulfonamide (CAS No. 64984-11-8) represents a fascinating compound with broad applications across chemical biology and material science. Its unique structural features make it a valuable tool for drug discovery, antimicrobial development, and advanced materials engineering. As research continues to uncover new methodologies for studying and utilizing this molecule, its significance is expected to grow further, driving innovation in multiple scientific disciplines.